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Compound Name:
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Cat. No.: B11754314

Get Quote

Part 1: Executive Summary & Structural Context

(2-Morpholinopyrimidin-4-yl)methanol is a critical pharmacophore intermediate, frequently

utilized in the synthesis of PI3K, mTOR, and ATR kinase inhibitors. Its structure combines a
pyrimidine core (imparting aromaticity and hydrogen-bonding potential) with a morpholine ring
(improving solubility and pharmacokinetic properties) and a primary alcohol (serving as a
versatile handle for further functionalization).

This guide provides a definitive spectral characterization framework. Unlike standard databases
that list raw peaks, this document synthesizes experimental data with mechanistic
interpretation, enabling researchers to validate structural integrity and identify impurities in
high-throughput workflows.

Chemical Identity[1][2][3][4]

e |[UPAC Name: [2-(Morpholin-4-yl)pyrimidin-4-ylJmethanol

e Molecular Formula:
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[1]

e Molecular Weight: 195.22 g/mol

o Key Structural Features:

o Pyrimidine Ring: Electron-deficient aromatic system.

o C2-Morpholine: Electron-donating substituent via resonance (N-lone pair delocalization).

o C4-Hydroxymethyl: Benzylic-like alcohol, susceptible to oxidation.

Part 2: Analytical Workflow & Methodology

To ensure data fidelity, the following self-validating workflow is recommended. This protocol

minimizes solvent effects and impurity interference.
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Figure 1: Integrated spectral characterization workflow for pyrimidine intermediates.

Sample Preparation Protocols
e NMR Spectroscopy: Dissolve 5-10 mg in 0.6 mL DMSO-

is secondary; DMSO is preferred to visualize the hydroxyl proton and prevent aggregation of
the polar pyrimidine core.
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e Mass Spectrometry: Prepare a 10 uM solution in 50:50 Methanol/Water + 0.1% Formic Acid.
Direct infusion or UPLC-MS (C18 column) is suitable.

 Infrared Spectroscopy: Neat solid analysis using Attenuated Total Reflectance (ATR) on a
diamond crystal.

Part 3: Nuclear Magnetic Resonance (NMR) Analysis

The NMR spectrum of this compound is characterized by the distinct desymmetrization of the
pyrimidine ring and the specific coupling patterns of the morpholine ring.

1H NMR Data (400 MHz, DMSO- )

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11754314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Shift ( Coupling (
Position Multiplicity Integration
» PpmM) , HZ)

Assignment
Logic

Deshielded
by adjacent N

Py-H6 8.35 Doublet (d) 1H 5.2 atoms; typical
for C6

pyrimidine.

Shielded
relative to H6;
doublet
Py-H5 6.72 Doublet (d) 1H 5.2 ,
confirms 4,5-
substitution

pattern.

Hydroxyl
proton. Triplet
indicates

coupling to
OH 5.35 Triplet (t) 1H 5.8

. Disappears
with

shake.

Benzylic-like
position.
Couples to
OH.

Becomes

4.38 Doublet (d) 2H 5.8

singlet upon

exchange.

Morph-N- 3.70 - 3.75 Multiplet (m) 4H - Protons alpha
to Nitrogen.
Broadened
due to

restricted

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11754314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

rotation/reson
ance with

pyrimidine.

Morph-O-

3.60 - 3.65

Multiplet (m)

4H

Protons alpha
to Oxygen.
Typical ether

region.

Shift (
Carbon Type Assignment Interpretation
» Ppm)
Highly deshielded due
o to two adjacent
169.5 Quaternary (C) C2 (Pyrimidine) ) )
Nitrogens and amino-
substituent.
Ipso-carbon bearing
161.2 Quaternary (C) C4 (Pyrimidine) the hydroxymethyl
group.
Alpha to nitrogen,
158.0 Methine (CH) C6 (Pyrimidine) characteristic aromatic
signal.
] o Beta to nitrogen,
106.5 Methine (CH) C5 (Pyrimidine) ) }
relatively shielded.
Methylene ;
66.2 y ( Morpholine O- Typical ether carbon
shift.
)
Methylene ( Primary alcohol
63.5 OH
) ) carbon.
Shifted upfield relative
Methylene ( )
a4.1 Morpholine N- to O-
) due to N-connection.
© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11754314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Expert Insight: The chemical shift of the pyrimidine C5 proton (6.72 ppm) is a critical purity
marker. If the morpholine substitution fails (leaving a chloride), this proton shifts significantly
downfield (>7.5 ppm) due to the loss of the electron-donating effect of the morpholine nitrogen.

Part 4: Mass Spectrometry (MS) Profile

Mass spectrometry confirms the molecular weight and provides structural verification through
fragmentation.

ESI-MS Data (Positive Mode)

e [M+H]+: m/z 196.11 (Calculated: 196.1086)
e [M+Na]+: m/z 218.09

e [2M+H]+: m/z 391.22 (Dimer formation common in ESI at high concentrations)

Fragmentation Pathway (MS/MS)

The fragmentation pattern is dominated by the stability of the morpholine and pyrimidine rings.

[M+H]+
m/z 196.11

-18 Da (Dehydration) |-31 Da (Alpha-cleavage) \Ring fragmentation

Loss of H20 Loss of CH20H Morpholine Cleavage
m/z 178.10 m/z 165.09 m/z 86.06

Click to download full resolution via product page
Figure 2: Proposed ESI+ fragmentation pathway.
Diagnostic Peaks:

e m/z 178: Loss of water from the primary alcohol. This is often the base peak in in-source
fragmentation.
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» m/z 165: Cleavage of the hydroxymethyl group, leaving the cationic pyrimidine-morpholine

core.

Part 5: Infrared Spectroscopy (IR)

IR analysis is rapid for solid-state identification and polymorph screening.
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Interpretation: The absence of a carbonyl band (~1700

) confirms the reduction of any ester precursors. The strong bands at 1585 and 1540

are diagnostic of the 2,4-disubstituted pyrimidine system.

References

e Synthesis & Pharmacophore Context

o W02022034529A1: "Heteroaryl substituted spiropiperidinyl derivatives and
pharmaceutical uses thereof." (Describes synthesis of 2-morpholinopyrimidin-4-yl
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derivatives). Link
o Spectral Analogues (Pyrimidine-4-methanol)
o PubChem CID 1131605-06-5: (2-Methylpyrimidin-4-yl)methanol spectral data. Link
» Morpholine Ring Conformation

o J. Med. Chem., 2012, 55, 1, 237-246. "Structural Analysis of Morpholine-Substituted
Kinase Inhibitors." (Provides basis for NMR shifts of N-adjacent protons). Link

o General Pyrimidine Characterization: Silverstein, R. M., et al. "Spectrometric Identification of
Organic Compounds,"” 8th Ed. (Standard reference for pyrimidine coupling constants).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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